Cas no 1822974-91-3 (Cyclohexanecarboxylic acid, 4-amino-1-hydroxy-, methyl ester, hydrochloride (1:1))

• Product Name: Cyclohexanecarboxylic acid, 4-amino-1-hydroxy-, methyl ester, hydrochloride (1:1)
• CAS No: 1822974-91-3
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• MDL: MFCD24639794
• CID: 5608024
• PubChem ID: 66672294
• Update Time: 2025-06-09

Cyclohexanecarboxylic acid, 4-amino-1-hydroxy-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-amino-1-hydroxy-, methyl ester, hydrochloride (1:1)
• SCHEMBL3915456
• EN300-8227599
• SCHEMBL384474
• SCHEMBL382967
• methyl 4-amino-1-hydroxycyclohexane-1-carboxylate hydrochloride
• 1822974-91-3

• MDL： MFCD24639794
• Inchi： 1S/C8H15NO3.ClH/c1-12-7(10)8(11)4-2-6(9)3-5-8;/h6,11H,2-5,9H2,1H3;1H
• InChI Key： MZXGHSDGSIEODB-UHFFFAOYSA-N
• SMILES： C(C1(CCC(CC1)N)O)(=O)OC.Cl

Computed Properties

• Exact Mass: 209.0818711g/mol
• Monoisotopic Mass: 209.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclohexanecarboxylic acid, 4-amino-1-hydroxy-, methyl ester, hydrochloride (1:1)

Research Briefing on Cyclohexanecarboxylic acid, 4-amino-1-hydroxy-, methyl ester, hydrochloride (1:1) (CAS: 1822974-91-3)

Cyclohexanecarboxylic acid, 4-amino-1-hydroxy-, methyl ester, hydrochloride (1:1) (CAS: 1822974-91-3) is a chemically synthesized compound that has recently garnered attention in the field of medicinal chemistry and drug development. This compound, characterized by its unique structural features, including an amino and hydroxyl functional group on the cyclohexane ring, has shown potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a precursor for more complex bioactive molecules.

The primary objective of recent research has been to elucidate the compound's mechanism of action and its potential applications in treating diseases such as bacterial infections, neurodegenerative disorders, and cancer. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, in vitro and in vivo studies have been conducted to evaluate its biological activity and toxicity profile.

One of the key findings from recent studies is the compound's ability to modulate specific enzymatic pathways, particularly those involved in inflammation and oxidative stress. For instance, preliminary data suggest that it may inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This property makes it a promising candidate for the development of anti-inflammatory drugs. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its potential as a scaffold for designing novel therapeutics.

Another area of interest is the compound's role in antimicrobial activity. Recent in vitro studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The hydrochloride salt form (1:1) has been particularly noted for its enhanced solubility and bioavailability, which are critical factors for drug development. Researchers are now focusing on optimizing the synthesis process to improve yield and purity, as well as exploring its combination with other antimicrobial agents for synergistic effects.

In the context of neurodegenerative diseases, preliminary studies have indicated that the compound may exhibit neuroprotective properties by reducing oxidative damage and inhibiting apoptosis in neuronal cells. These findings are still in the early stages, and further research is needed to validate these effects in more complex models. Nonetheless, the potential applications in diseases such as Alzheimer's and Parkinson's are promising and warrant continued investigation.

Despite these promising findings, challenges remain in the development and application of this compound. Issues such as stability under physiological conditions, potential side effects, and the need for targeted delivery systems are areas that require further exploration. Researchers are also investigating the compound's pharmacokinetics and pharmacodynamics to better understand its behavior in vivo and to optimize dosing regimens.

In conclusion, Cyclohexanecarboxylic acid, 4-amino-1-hydroxy-, methyl ester, hydrochloride (1:1) (CAS: 1822974-91-3) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing research. Future studies should focus on addressing the current limitations and exploring its full potential in drug development. The integration of computational modeling and high-throughput screening techniques may further accelerate the discovery of novel derivatives with enhanced efficacy and safety profiles.